Cas no 1893727-25-7 (2-(2-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine)

• Product Name: 2-(2-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine
• CAS No: 1893727-25-7
• MF: C₁₂H₉FN₄
• MW: 228.225064992905
• CID: 4827666
• Update Time: 2025-10-29

2-(2-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine

• Inchi： 1S/C12H9FN4/c13-10-4-2-1-3-9(10)12-15-11-7-8(14)5-6-17(11)16-12/h1-7H,14H2
• InChI Key： VFNARCIMSOMHEZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=NN2C=CC(=CC2=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 1.8
• Topological Polar Surface Area: 56.2

Additional information on 2-(2-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine

Introduction to 2-(2-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine (CAS No. 1893727-25-7)

2-(2-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine (CAS No. 1893727-25-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 2-(2-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine is characterized by a triazolopyridine core fused with a fluorinated phenyl group. The presence of the fluorine atom in the phenyl ring is particularly noteworthy as it can significantly influence the compound's physicochemical properties and biological activity. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, making them attractive candidates for drug development.

The synthesis of 2-(2-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine has been reported in several studies. One common approach involves the reaction of 2-fluorobenzaldehyde with 3-amino-6-chloropyridazine in the presence of a base such as potassium carbonate. The resulting intermediate is then cyclized using a suitable reagent like sodium hydride to form the triazolopyridine core. This synthetic route is efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

In terms of biological activity, 2-(2-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine has shown promising results in various preclinical studies. Recent research has demonstrated its potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(2-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine has also exhibited significant antiviral activity against several viruses. A study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the replication of influenza A virus by targeting viral RNA polymerase. This discovery opens up new avenues for developing antiviral drugs that can combat emerging viral threats.

In addition to its anti-inflammatory and antiviral activities, 2-(2-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine has shown potential as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines by modulating key signaling pathways such as PI3K/Akt and MAPK. These findings highlight the compound's versatility and its potential to address multiple therapeutic areas.

The pharmacokinetic properties of 2-(2-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine have also been investigated in animal models. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine. Early-phase clinical trials have demonstrated that the compound is well-tolerated by patients with minimal side effects. These preliminary results are encouraging and warrant further investigation in larger patient populations.

In conclusion, 2-(2-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine (CAS No. 1893727-25-7) is a promising compound with a wide range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in multiple therapeutic areas. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.